Cas no 2171275-47-9 ((3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid)

• Product Name: (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid
• CAS No: 2171275-47-9
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6362043
• PubChem ID: 165814466
• Update Time: 2025-10-24

(3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171275-47-9
• EN300-1581392
• (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid

• Inchi： 1S/C26H28N4O5/c1-2-7-17(12-25(32)33)28-24(31)15-30-14-18(13-27-30)29-26(34)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,13-14,17,23H,2,7,12,15-16H2,1H3,(H,28,31)(H,29,34)(H,32,33)/t17-/m1/s1
• InChI Key： AZIFRXOHPMGMBY-QGZVFWFLSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(N[C@@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid

Recent Advances in the Study of (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid (CAS: 2171275-47-9)

The compound (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid (CAS: 2171275-47-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protected amino group and a pyrazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that significantly reduces the number of steps required to produce the compound. This advancement not only improves the efficiency of production but also enhances the purity and stability of the final product, making it more suitable for pharmaceutical applications.

In addition to synthetic improvements, researchers have explored the biological activities of this compound. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid exhibits inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Another exciting development is the use of this compound as a versatile intermediate in peptide synthesis. The Fmoc-protected amino group and the pyrazole moiety provide unique reactivity that can be exploited for constructing complex peptide-based therapeutics. A study in Chemical Communications (2023) highlighted its application in the synthesis of peptide-drug conjugates (PDCs), which are increasingly being explored for targeted cancer therapies. The researchers demonstrated that the compound's structural features allow for efficient conjugation with various bioactive peptides, enhancing their stability and bioavailability.

Despite these promising advancements, challenges remain in the clinical translation of (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid. Issues such as in vivo stability, pharmacokinetics, and potential toxicity need to be thoroughly investigated. Ongoing research is focused on addressing these challenges through structural modifications and formulation strategies. For example, a recent preprint on bioRxiv (2024) proposed the development of prodrug derivatives to improve the compound's metabolic stability and tissue distribution.

In conclusion, (3R)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}hexanoic acid (CAS: 2171275-47-9) represents a promising scaffold in medicinal chemistry with diverse applications ranging from anti-inflammatory agents to peptide-based therapeutics. Continued research into its synthesis, biological activity, and clinical potential is expected to yield significant breakthroughs in the coming years. The compound's unique structural features and versatile reactivity make it a valuable tool for drug discovery and development.